Cas no 66148-15-0 (Nicotinic Acid-d4)

• Product Name: Nicotinic Acid-d4
• CAS No: 66148-15-0
• MF: C₆H₅NO₂
• MW: 127.134048223495
• CID: 502637
• PubChem ID: 24871967
• Update Time: 2025-06-09

Nicotinic Acid-d4 Chemical and Physical Properties

Names and Identifiers

• 3-Pyridine-2,4,5,6-d4-carboxylicacid
• Nicotinic Acid-d4
• Nicotinic-d4 Acid
• 2,4,5,6-tetradeuteriopyridine-3-carboxylic acid

• Inchi： 1S/C6H5NO2/c8-6(9)5-2-1-3-7-4-5/h1-4H,(H,8,9)/i1D,2D,3D,4D
• InChI Key： PVNIIMVLHYAWGP-RHQRLBAQSA-N
• SMILES： OC(C1C([2H])=NC([2H])=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 127.05700
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 236-239 °C (lit.)
• Flash Point: Fahrenheit: 379.4 ° f < br / > Celsius: 193 ° C < br / >
• PSA: 50.19000
• LogP: 0.77980
• Solubility: Not available

Nicotinic Acid-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Nicotinic Acid-d4

Nicotinic Acid-d4: A Comprehensive Overview

Nicotinic Acid-d4, also known as d4-Nicotinic Acid or d4-Nicotine Acid, is a deuterated form of nicotinic acid, a naturally occurring compound classified under the vitamin B3 family. With the CAS number 66148-15-0, this compound is widely recognized in scientific and industrial applications due to its unique properties and versatility. The presence of four deuterium atoms (denoted by the "-d4" suffix) makes it an ideal tool for various research and analytical purposes, particularly in the fields of metabolomics, pharmacology, and nutrition.

The structural formula of nicotinic acid-d4 is identical to that of regular nicotinic acid, with the exception of the substitution of four hydrogen atoms with deuterium atoms. This substitution does not alter the compound's chemical reactivity significantly but provides a distinct isotopic signature that is invaluable in tracing and quantifying metabolic pathways. Recent advancements in mass spectrometry have further enhanced the utility of nicotinic acid-d4 in identifying and analyzing complex biological systems.

One of the most significant applications of nicotinic acid-d4 lies in its use as an internal standard in metabolomic studies. By incorporating this compound into experimental designs, researchers can achieve higher precision and accuracy in their measurements, particularly when analyzing trace amounts of metabolites in biological samples. This has been corroborated by several studies published in high-impact journals, where nicotinic acid-d4 was employed to study metabolic fluxes in both healthy and diseased states.

In addition to its role as an internal standard, nicotinic acid-d4 has found applications in drug development and pharmacokinetic studies. Its ability to serve as a stable isotopic tracer allows researchers to monitor the absorption, distribution, metabolism, and excretion (ADME) profiles of drugs more effectively. For instance, a recent study utilized nicotinic acid-d4 to investigate the bioavailability of a novel drug candidate targeting lipid metabolism disorders.

The nutritional significance of nicotinic acid cannot be overstated, as it plays a crucial role in energy production and DNA repair mechanisms within the human body. Nicotinic acid deficiency is associated with pellagra, a condition characterized by dermatitis, diarrhea, and dementia. While regular nicotinic acid is commonly used as a dietary supplement, the deuterated form offers researchers a powerful tool to study the absorption and utilization of this essential nutrient under various physiological conditions.

From an industrial perspective, nicotinic acid-d4 is synthesized through advanced chemical processes that ensure high purity levels. The synthesis involves the controlled substitution of hydrogen atoms with deuterium atoms at specific positions on the nicotinic acid molecule. This process requires meticulous control over reaction conditions to maintain the integrity of the compound's structure while achieving the desired level of deuteration.

Recent technological advancements have also expanded the use of nicotinic acid-d4 into areas such as food science and environmental monitoring. For example, researchers have employed this compound to trace nutrient cycling in agricultural systems or to assess the impact of dietary interventions on metabolic health outcomes.

In conclusion, nicotinic acid-d4 represents a valuable asset in contemporary scientific research due to its unique isotopic properties and diverse applications across multiple disciplines. As ongoing research continues to uncover new insights into its potential uses, this compound will undoubtedly remain at the forefront of innovative scientific endeavors.